Cas no 19725-12-3 (3-(2-Methoxyphenyl)piperidine hydrochloride)

3-(2-Methoxyphenyl)piperidine hydrochloride is a synthetic organic compound featuring a piperidine core substituted with a 2-methoxyphenyl group, rendered as a hydrochloride salt for enhanced stability and solubility. This structure makes it a valuable intermediate in pharmaceutical research, particularly in the development of central nervous system (CNS) targeting agents. The methoxy and piperidine moieties contribute to its potential binding affinity for neurotransmitter receptors, suggesting utility in neuropharmacological studies. The hydrochloride form ensures consistent handling and storage properties, facilitating its use in synthetic applications. Its well-defined chemical properties and purity make it suitable for exploratory medicinal chemistry and preclinical investigations.
3-(2-Methoxyphenyl)piperidine hydrochloride structure
19725-12-3 structure
Product Name:3-(2-Methoxyphenyl)piperidine hydrochloride
CAS No:19725-12-3
MF:C12H18ClNO
MW:227.730422496796
CID:1073152
PubChem ID:45073839
Update Time:2025-06-10

3-(2-Methoxyphenyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Methoxyphenyl)piperidine hydrochloride
    • 3-(2-Methoxy-phenyl)-piperidin-hydrochlorid
    • 3-< 2-Methoxy-phenyl> -piperidin-hydrochlorid
    • AG-A-50578
    • CTK7B0873
    • SureCN567684
    • SCHEMBL567684
    • 3-(2-methoxyphenyl)piperidine;hydrochloride
    • 3-(2-Methoxyphenyl)piperidinehydrochloride
    • GJZPPBBVNVVKKE-UHFFFAOYSA-N
    • 3-(2-methoxyphenyl)piperidine HCl
    • AT24140
    • CS-0359463
    • 3-(2-Methoxyphenyl)piperidine--hydrogen chloride (1/1)
    • DB-031553
    • 3-(2-METHOXYPHENYL) PIPERIDINE HYDROCHLORIDE
    • SB43829
    • DTXSID20662846
    • 19725-12-3
    • AKOS015845789
    • MDL: MFCD02178953
    • Inchi: 1S/C12H17NO.ClH/c1-14-12-7-3-2-6-11(12)10-5-4-8-13-9-10;/h2-3,6-7,10,13H,4-5,8-9H2,1H3;1H
    • InChI Key: GJZPPBBVNVVKKE-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1C=CC=CC=1C1CNCCC1

Computed Properties

  • Exact Mass: 227.1076919g/mol
  • Monoisotopic Mass: 227.1076919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3Ų

3-(2-Methoxyphenyl)piperidine hydrochloride Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

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Additional information on 3-(2-Methoxyphenyl)piperidine hydrochloride

Comprehensive Overview of 3-(2-Methoxyphenyl)piperidine hydrochloride (CAS No. 19725-12-3)

3-(2-Methoxyphenyl)piperidine hydrochloride (CAS No. 19725-12-3) is a chemically synthesized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its piperidine backbone and methoxyphenyl substitution, serves as a critical intermediate in the development of various therapeutic agents. Its unique structural properties make it a valuable candidate for studying neurotransmitter modulation and receptor binding activities, particularly in the central nervous system (CNS).

The growing interest in 3-(2-Methoxyphenyl)piperidine hydrochloride is driven by its potential applications in addressing modern health challenges, such as neurological disorders and cognitive enhancement. Researchers are increasingly exploring its role in targeting serotonin and dopamine receptors, which are pivotal in mood regulation and mental health. This aligns with current trends where users frequently search for terms like "natural cognitive enhancers" and "neurotransmitter balance." The compound's mechanism of action offers a promising avenue for developing non-addictive alternatives to traditional treatments.

From a synthetic chemistry perspective, 3-(2-Methoxyphenyl)piperidine hydrochloride is synthesized through a multi-step process involving piperidine derivatization and methoxy group introduction. Its crystalline form and high solubility in water enhance its utility in laboratory settings. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity, ensuring compliance with rigorous pharmaceutical standards.

In recent years, the demand for research chemicals like 3-(2-Methoxyphenyl)piperidine hydrochloride has surged, partly due to the rise of preclinical studies and drug discovery initiatives. Online queries often include phrases such as "piperidine derivatives uses" and "CNS research compounds," reflecting the compound's relevance in cutting-edge science. Its stability under various pH conditions further underscores its versatility in formulation development.

Beyond its pharmaceutical potential, 3-(2-Methoxyphenyl)piperidine hydrochloride is also studied for its biochemical interactions and metabolic pathways. Researchers are investigating its pharmacokinetics to optimize bioavailability and minimize side effects. This aligns with the public's growing curiosity about "safe synthetic compounds" and "targeted drug delivery systems." Such studies are crucial for advancing personalized medicine, a hot topic in today's healthcare landscape.

In summary, 3-(2-Methoxyphenyl)piperidine hydrochloride (CAS No. 19725-12-3) represents a multifaceted compound with broad applications in neuroscience and drug development. Its structural uniqueness and functional adaptability position it as a key player in addressing contemporary medical challenges. As research progresses, this compound is likely to remain at the forefront of innovations in neuropharmacology and therapeutic agent design.

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